Methyl 3-(4-bromo-2-fluorobenzamido)propanoate

• Molecular Formula: C11H11BrFNO3
• Molecular Weight: 304.11 g/mol
• IUPAC Name: methyl 3-[(4-bromo-2-fluorobenzoyl)amino]propanoate
• InChI: InChI=1S/C11H11BrFNO3/c1-17-10(15)4-5-14-11(16)8-3-2-7(12)6-9(8)13/h2-3,6H,4-5H2,1H3,(H,14,16)
• InChI Key: JRJMOYFQJCMNFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)C1=C(C=C(C=C1)Br)F

Description

Methyl 3-(4-bromo-2-fluorobenzamido)propanoate is a useful research compound. Its molecular formula is C11H11BrFNO3 and its molecular weight is 304.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid HATU (1.6 g, 4.2 mmol) was added to a THF solution (7 mL) of 4-bromo-2-fluorobenzoic acid (750 mg, 3.2 mmol), i-Pr2Net (1.1 mL, 6.4 mmol), and β-alanine methyl ester hydrochloride (584 mg, 4.2 mmol) and the resulting mixture was stirred at room temperature. After 16 h the resulting mixture was diluted with EtOAc and 1N aqueous HCl. The organic layer was separated, washed with brine, dried (Na2SO4), concentrated, and purified via column chromatography to yield the title compound.